Cas no 53554-46-4 ((6-heptyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one ))

(6-heptyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one ) structure
53554-46-4 structure
Product Name:(6-heptyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one )
CAS No:53554-46-4
MF:C11H18N2OS
MW:226.338421344757
CID:938738
PubChem ID:5175151
Update Time:2025-04-19

(6-heptyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one ) Chemical and Physical Properties

Names and Identifiers

    • (6-heptyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one )
    • 6-heptyl-2-sulfanylidene-1H-pyrimidin-4-one
    • 6-Heptyl-2-thiouracil
    • 6-heptyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
    • AC1NP8ZC
    • CTK1H3205
    • NSC363872
    • SureCN8944115
    • DS-009060
    • DTXSID30409168
    • 53554-46-4
    • SCHEMBL8944115
    • NSC-363872
    • 6-heptyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • Inchi: 1S/C11H18N2OS/c1-2-3-4-5-6-7-9-8-10(14)13-11(15)12-9/h8H,2-7H2,1H3,(H2,12,13,14,15)
    • InChI Key: MTRAJDWJDQTNEO-UHFFFAOYSA-N
    • SMILES: S=C1NC(C=C(CCCCCCC)N1)=O

Computed Properties

  • Exact Mass: 226.11414
  • Monoisotopic Mass: 226.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.2A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.11
  • Boiling Point: 394.7°C at 760 mmHg
  • Flash Point: 192.5°C
  • Refractive Index: 1.555
  • PSA: 41.13
  • LogP: 2.94540
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